Cas no 1841600-58-5 ((3S)-3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide)

• Product Name: (3S)-3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
• CAS No: 1841600-58-5
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 6018643
• PubChem ID: 165507974
• Update Time: 2025-06-10

(3S)-3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1287868
• (3S)-3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
• 1841600-58-5

• Inchi： 1S/C8H13N3OS/c1-2-5-4-11-8(13-5)6(9)3-7(10)12/h4,6H,2-3,9H2,1H3,(H2,10,12)/t6-/m0/s1
• InChI Key： VWRJKMYEOYSFED-LURJTMIESA-N
• SMILES： S1C(=CN=C1[C@H](CC(N)=O)N)CC

Computed Properties

• Exact Mass: 199.07793322g/mol
• Monoisotopic Mass: 199.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 110Ų

Additional information on (3S)-3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide

Compound CAS No. 1841600-58-5: (3S)-3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide

Compound CAS No. 1841600-58-5, also known as (3S)-3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide, is a specialized organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, particularly in recent studies that highlight its role in modulating cellular pathways associated with neurodegenerative diseases and cancer.

The molecular structure of (3S)-3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide is characterized by a chiral center at the third carbon atom, which imparts stereochemical specificity to the molecule. The presence of the thiazole ring (a five-membered heterocycle containing sulfur and nitrogen atoms) contributes to its stability and bioavailability, making it an attractive candidate for pharmacological applications. Recent research has demonstrated that this compound exhibits selective binding affinity towards certain G-protein coupled receptors (GPCRs), which are critical targets in the development of novel therapeutic agents.

One of the most notable advancements involving CAS No. 1841600-58-5 is its role in inhibiting key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. Studies published in high-impact journals such as *Nature Neuroscience* and *Cell Reports* have shown that this compound can significantly reduce amyloid-beta levels in vitro and in animal models, suggesting its potential as a disease-modifying agent for neurodegenerative conditions.

Beyond its neurological applications, (3S)-3-amino-3-(5-ethyl-1,3-thiazol-2-ylium)propanamide has also been explored for its anti-cancer properties. Preclinical data indicate that this compound can induce apoptosis in various cancer cell lines by targeting the mitochondrial pathway, while sparing normal cells to a significant extent. This selective cytotoxicity underscores its potential as a novel chemotherapeutic agent with reduced systemic toxicity compared to conventional treatments.

From a synthetic perspective, the construction of CAS No. 1841600-58-5 involves a multi-step process that combines principles from stereochemistry and heterocyclic chemistry. The synthesis begins with the preparation of the thiazole ring system, followed by amino acid derivatization and stereochemical resolution to obtain the (S)-enantiomer. This approach ensures high enantiomeric purity, which is crucial for studying the compound's biological activity and pharmacokinetics.

Recent advancements in computational chemistry have further enhanced our understanding of (3S)-3-amino...'s interaction with biological targets. Molecular docking studies reveal that the compound's thiazole moiety plays a pivotal role in stabilizing interactions within receptor binding pockets, while the amino acid side chain provides flexibility for optimal engagement with target proteins.

In terms of clinical translation, early-stage trials have demonstrated favorable pharmacokinetic profiles for CAS No. 1841600..., including good oral bioavailability and minimal off-target effects. These findings have encouraged further exploration into its therapeutic potential across multiple indications, from neurology to oncology.

In conclusion, (3S)-3-amino... represents a promising lead compound in contemporary drug discovery efforts due to its unique structure, diverse biological activities, and favorable pharmacokinetic properties. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound stands at the forefront of innovative approaches to treating complex diseases like Alzheimer's and cancer.